6-chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide

• Molecular Formula: C17H16ClN3O
• Molecular Weight: 313.8 g/mol
• SMILES: CN1C(=CC2=C1C=C(C=C2)Cl)C(=O)NCCC3=CC=CC=N3
• InChI: InChI=1S/C17H16ClN3O/c1-21-15-11-13(18)6-5-12(15)10-16(21)17(22)20-9-7-14-4-2-3-8-19-14/h2-6,8,10-11H,7,9H2,1H3,(H,20,22)
• InChIKey: CNWNYQPQSZFADH-UHFFFAOYSA-N

Screening campaigns targeting IKK2 often face SAR discontinuity when substituting regioisomeric indole-2-carboxamides. This compound (CAS 1630832-91-5) features a 6-chloro-1-methyl substitution pattern with a pyridin-2-yl ethyl amide side chain-a pharmacophore aligned with the GSK IKK2 inhibitor series. • Enables positional SAR: 6-Cl placement is distinct from 4-Cl and 5-Cl regioisomers; essential for binding mode analysis. • Computed logP 2.96, TPSA 48.08 Ų; suitable for molecular docking against IKK2 ATP-binding site (PDB structures available). • Available as a screening compound (47 mg); ship time ~1 week.

Procurement Guide: 6-Chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide

6-chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide (C₁₇H₁₆ClN₃O, MW 313.78) is a synthetic indole-2-carboxamide derivative available as a screening compound from ChemDiv under catalog ID IB07-0227 . The compound belongs to a broader class of indole carboxamides disclosed in patents as inhibitors of IKK2 (IκB kinase β), a key regulator of the NF-κB inflammatory signaling pathway [1][2]. Its structural features—a 6-chloro substitution on the indole core, an N1-methyl group, and a pyridin-2-yl ethyl amide side chain—position it within a well-characterized pharmacophore for kinase inhibition, while its specific substitution pattern creates a differentiation profile from close analogs with alternative halogen positions or heteroaryl attachments.

Pathway fitIKK2/NF-κB signaling inhibition studies

Pharmacophore6-Cl indole-2-carboxamide with pyridin-2-yl ethyl side chain

ProcurementPre-weighed screening-ready solid, ~1 week lead time

• [1] Kerns JK, Lindenmuth M, Lin X, Nie H, Thomas SM. Chemical Compounds. US Patent Application US20070254873, filed September 21, 2005, published November 1, 2007. Assignee: Glaxo Group Limited. View Source
• [2] Deng J, Kerns JK, Jin Q, Lin G, Lin X, Lindenmuth M, Neipp C, Nie H, Thomas SM, Widdowson KL. Chemical Compounds. US Patent Application US20090143372, filed October 31, 2007, published June 4, 2009. Assignee: GlaxoSmithKline. View Source

Why Generic Substitution of 6-Chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide Is Not Advisable

Indole-2-carboxamides with IKK2 inhibitory activity display pronounced structure-activity relationships (SAR) where the position of halogen substitution and the nature of the amide side chain significantly modulate both potency and selectivity [1]. The 6-chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl] substitution pattern cannot be assumed interchangeable with the 4-chloro, 5-chloro, or unsubstituted indole variants—even when sharing the same pyridinyl ethyl amide tail—because the indole C6 position directly influences the electron density of the fused ring system and the orientation of the carboxamide pharmacophore within the IKK2 ATP-binding pocket [1]. Furthermore, the closely related 5-chloro-1,3-dimethyl-N-[(pyridin-3-yl)methyl] analog (also C₁₇H₁₆ClN₃O, MW 313.78) illustrates that a single methyl group shift and a change in pyridine attachment point produce an entirely distinct compound with potentially divergent target engagement . Procuring the precise compound rather than a generic indole carboxamide is essential for SAR continuity and experimental reproducibility.

• Chlorine position (6-Cl vs 5-Cl or 4-Cl) alters electron density and IKK2 binding orientation; may shift target engagement profile.

• N1-methyl and pyridine attachment point changes produce distinct compound; not interchangeable with same-formula analog (e.g., 5-Cl, C3-methyl, pyridin-3-yl methyl).

• Unsubstituted indole-2-carboxamide lacks halogen and methyl groups, leading to divergent binding affinity and selectivity expectations.

• [1] Kerns JK, Lindenmuth M, Lin X, Nie H, Thomas SM. Chemical Compounds. US Patent Application US20070254873, filed September 21, 2005, published November 1, 2007. Assignee: Glaxo Group Limited. View Source

Differentiation Evidence for 6-Chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide

Physicochemical Differentiation vs. 5-Chloro-1,3-Dimethyl Analog

The target compound is distinguishable from its closest molecular formula analog (5-chloro-1,3-dimethyl-N-[(pyridin-3-yl)methyl]-1H-indole-2-carboxamide; both C₁₇H₁₆ClN₃O, MW 313.78) by its computed physicochemical parameters . The target compound has a calculated logP of 2.96, logD (pH 7.4) of 2.96, logSw of -3.48, and a topological polar surface area (TPSA) of 48.08 Ų . The absence of the C3-methyl group in the target compound and the use of a pyridin-2-yl ethyl (rather than pyridin-3-yl methyl) amide linker results in a distinct hydrogen-bonding profile, with 1 H-bond donor and 3 H-bond acceptors versus potentially different counts in the analog . These differences directly impact predicted membrane permeability, solubility, and CYP450 interaction potential, even when molecular weight and logP fall within similar ranges.

Physicochemical profile vs. analog

Data to verify

logP 2.96, logD 2.96, logSw −3.48, TPSA 48.08 Ų, HBD 1, HBA 3

Supports isomer-specific selection for lead optimization

Comparator values not publicly available; structural differences expected to shift logD/TPSA sufficiently to affect permeability classification.

Evidence Dimension	Physicochemical properties (logP, logD, logSw, TPSA, H-bond donor/acceptor count)
Target Compound Data	logP 2.96, logD 2.96, logSw -3.48, TPSA 48.08 Ų, HBD 1, HBA 3
Comparator Or Baseline	5-chloro-1,3-dimethyl-N-[(pyridin-3-yl)methyl]-1H-indole-2-carboxamide (C₁₇H₁₆ClN₃O, MW 313.78). Values not publicly available for direct comparison.
Quantified Difference	Difference cannot be quantified without comparator data; structural differences in substitution pattern (6-Cl vs. 5-Cl, N1-methyl with C3-H vs. N1-methyl with C3-methyl, pyridin-2-yl ethyl vs. pyridin-3-yl methyl) are expected to produce divergent logD and TPSA values of sufficient magnitude to affect permeability classification.
Conditions	Computed physicochemical properties (ChemDiv catalog data, calculation method not specified)

Why This Matters

Procurement of the correct substitution isomer is critical because even same-formula analogs with different chlorine positions can exhibit different pharmacokinetic and selectivity profiles, making the precise compound essential for SAR consistency in lead optimization programs.

C6 Chlorine Substitution in the IKK2 Pharmacophore

The GlaxoSmithKline patent family (US20070254873, US20090143372, US20080269291) explicitly discloses indole carboxamide compounds as IKK2 inhibitors, establishing that substitution at specific indole positions is a critical determinant of kinase inhibitory activity [1][2]. Within this pharmacophore, the 6-chloro substitution on the indole ring is a defined structural variable that differentiates the target compound from 4-chloro and 5-chloro regioisomers, as well as from unsubstituted indole-2-carboxamide analogs such as N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide (ChemDiv IB06-8708, C₁₆H₁₅N₃O, MW 265.31) . The chlorine atom at C6 influences the electron-withdrawing character of the indole core, modulating both the acidity of the N1-H (or N1-methyl orientation) and the conformational preference of the C2-carboxamide, which in turn affects binding to the IKK2 hinge region.

C6 Cl in IKK2 pharmacophore

Class-level

6-Cl substitution differentiates from 4-Cl, 5-Cl, and unsubstituted indole-2-carboxamides in IKK2 inhibitor series

SAR context: chlorine position may influence IKK2 hinge binding

Patent-based pharmacophore; no direct IKK2 IC₅₀ data for target compound.

Evidence Dimension	Structural differentiation (halogen position and N-substitution pattern on indole core)
Target Compound Data	6-chloro, N1-methyl, pyridin-2-yl ethyl amide (C₁₇H₁₆ClN₃O, MW 313.78)
Comparator Or Baseline	Unsubstituted parent: N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide (C₁₆H₁₅N₃O, MW 265.31, lacks both Cl and N1-methyl) ; 4-chloro analog: 4-chloro-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide
Quantified Difference	No quantitative IKK2 IC₅₀ data available for direct comparison. Structural differences: presence vs. absence of chlorine (+34.5 Da); chlorine position (C6 vs. C4 vs. C5); presence vs. absence of N1-methyl (+14 Da).
Conditions	Patent disclosure of indole carboxamide IKK2 inhibitor genus with defined R-group substitution positions [1][2]

Why This Matters

SAR precedent within the IKK2 indole carboxamide series indicates that chlorine position and N-substitution are not interchangeable; selecting the correct regioisomer is essential for maintaining target engagement and avoiding misleading negative screening results in NF-κB pathway assays.

• [1] Kerns JK, Lindenmuth M, Lin X, Nie H, Thomas SM. Chemical Compounds. US Patent Application US20070254873, published November 1, 2007. Indole carboxamide IKK2 inhibitors. View Source
• [2] Deng J, Kerns JK, Jin Q, et al. Chemical Compounds. US Patent Application US20090143372, published June 4, 2009. IKK2 inhibitor indole carboxamide derivatives. View Source

Screening-Ready Format for IKK2/NF-κB Campaigns

The target compound is available as a pre-weighed, screening-ready solid (47 mg minimum available quantity as of catalog listing date) from ChemDiv under compound ID IB07-0227, with a stated shipping lead time of approximately 1 week . This pre-plated format differentiates it from custom-synthesized IKK2 inhibitor candidates—including advanced leads such as A-770041 (a non-indole IKK2 inhibitor with IC₅₀ = 80 nM in human whole blood IL-2 production assays) —which require independent synthesis and formulation. The immediate availability of the target compound from a commercial screening library reduces procurement lead time by an estimated 4–8 weeks compared to de novo synthesis of a custom indole carboxamide analog, providing a significant operational advantage for hit validation or secondary screening campaigns.

Screening-ready format

Data to verify

47 mg minimum, pre-weighed solid, ~1 week shipping (ChemDiv IB07-0227)

May reduce procurement lead time for screening campaigns

Vendor catalog data; confirm current stock and format before ordering.

Evidence Dimension	Procurement and screening readiness (availability, format, lead time)
Target Compound Data	Available as pre-weighed solid, 47 mg minimum, ~1 week shipping (ChemDiv IB07-0227)
Comparator Or Baseline	A-770041: commercial IKK2 inhibitor available from multiple vendors as HPLC-validated powder. Custom indole carboxamide analogs: require 4–8 week de novo synthesis.
Quantified Difference	Lead time advantage: ~1 week (target) vs. 4–8 weeks (custom synthesis). Pre-formatted screening readiness eliminates dissolution/aliquoting steps required for in-house powder handling.
Conditions	Commercial vendor catalog data; comparison to typical custom synthesis timelines in medicinal chemistry CRO settings.

Why This Matters

For laboratories conducting IKK2 or NF-κB pathway screening under time constraints, immediate compound availability can accelerate hit-to-lead triage by weeks, directly impacting project timelines and resource allocation.

Application Scenarios for 6-Chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide

IKK2 Hit Validation in NF-κB Inflammation Models

The compound's structural alignment with the GlaxoSmithKline IKK2 inhibitor pharmacophore makes it suitable for hit validation in IKK2 enzymatic assays or cell-based NF-κB reporter gene assays. Its 6-chloro-1-methyl substitution pattern distinguishes it from 4-chloro and 5-chloro regioisomers , enabling SAR assessment of the chlorine position effect on IKK2 inhibition potency. Researchers should benchmark activity against known IKK2 inhibitors such as A-770041 (IC₅₀ = 80 nM in whole blood IL-2 assay) and IKK2 Inhibitor VI (IC₅₀ = 13 nM) [1] to contextualize potency. **Limitation**: No direct IKK2 IC₅₀ data for the target compound is publicly available; users must generate primary screening data.

Docking and Pharmacophore Modeling for Indole Kinase Inhibitors

With its well-defined computed properties (logP 2.96, TPSA 48.08 Ų, 1 HBD, 3 HBA) , the compound serves as a suitable ligand for molecular docking studies against the IKK2 ATP-binding site (PDB structures available). Its pyridin-2-yl ethyl side chain provides a bidentate hydrogen-bonding motif for hinge region interactions, while the 6-chloro substituent offers a negative electrostatic potential surface for halogen bonding analysis. Comparative docking with the 5-chloro-1,3-dimethyl analog (same molecular formula) can computationally assess the impact of chlorine position on binding pose and scoring function performance.

PK and CYP450 Interaction Profiling

The compound's moderate lipophilicity (logD 2.96) and low predicted aqueous solubility (logSw -3.48) make it suitable for inclusion in panels assessing the relationship between indole substitution pattern and ADME properties. Its topological polar surface area (48.08 Ų) falls below the 60 Ų threshold commonly associated with poor oral absorption, suggesting acceptable predicted permeability. When benchmarked against the unsubstituted parent compound N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide (MW 265.31) , the addition of chlorine and N-methyl groups (+48.5 Da) provides a measurable shift in both lipophilicity and metabolic stability that can inform lead optimization strategies.

Chemical Probe for NF-κB Pathway Dissection

Given that no IKKβ inhibitor has yet received clinical approval [1], the compound may serve as a starting point for developing chemical probes to dissect IKK2-dependent versus IKK2-independent NF-κB activation mechanisms. Its structural features—particularly the pyridin-2-yl ethyl side chain—differentiate it from indole-7-carboxamide IKKβ inhibitors [1] which place the carboxamide at C7 rather than C2, potentially leading to distinct binding modes. Researchers should confirm IKK2 target engagement and selectivity against a panel of related kinases before utilizing the compound as a pathway probe.

Application

Selection Property

Validation Focus

IKK2 hit validation in NF-κB models

Chlorine-position SAR differentiation

Benchmark against reference IKK2 inhibitors

Docking and pharmacophore modeling

Computed ligand descriptors (logP, TPSA, HBA/HBD)

Comparative docking with regioisomeric analogs

ADME profiling of indole substitution

Lipophilicity and TPSA shift

Permeability classification and metabolic stability comparison

Chemical probe for NF-κB pathway dissection

Pyridin-2-yl ethyl binding motif

IKK2 target engagement and kinase selectivity panel

• [1] PMC6295857. 3,5-Disubstituted-indole-7-carboxamides as IKKβ Inhibitors: Optimization of Oral Activity via the C3 Substituent. ACS Med Chem Lett. 2018;9(12):1164-1169. Notes that no IKKβ inhibitors have been approved for clinical use. View Source